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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acetate

Cat. No.: B089613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethoxydiglycol acetate, also known as diethylene glycol monoethyl ether acetate, is a versatile

solvent utilized in a variety of applications, including as a solvent for paints, lacquers, and

printing inks.[1] Its unique properties also make it a substance of interest in research and

development settings. This guide provides a comprehensive overview of the safety and

handling precautions necessary for the use of ethoxydiglycol acetate in a laboratory

environment, with a focus on protecting researchers and ensuring the integrity of experimental

outcomes.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of ethoxydiglycol acetate is

fundamental to its safe handling. This data is crucial for designing appropriate storage and

handling procedures, as well as for anticipating its behavior under various experimental

conditions.
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Property Value Reference

CAS Number 112-15-2 [1]

Molecular Formula C8H16O4 [2]

Molar Mass 176.21 g/mol [2]

Appearance Colorless liquid [1][2]

Odor Mild, pleasant [3]

Boiling Point 217.4 °C

Melting Point -25 °C

Flash Point 96 °C [4]

Density 1.01 g/cm³ [2]

Solubility in Water Miscible [3]

Vapor Pressure 0.12 mmHg at 20 °C [2]

Toxicological Data
The toxicological profile of ethoxydiglycol acetate is a critical consideration for risk assessment

and the implementation of appropriate safety measures. The following table summarizes the

available acute toxicity data.

Toxicity Endpoint Value Species Reference

LD50 (Oral) 11 g/kg Rat [5]

LD50 (Dermal) 15,100 µL/kg Rabbit [5]

LC50 (Inhalation) > 5.2 mg/L (4h) Rat

Health Effects:

Eye Irritation: Causes serious eye irritation.[1]
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Skin Irritation: May cause mild skin irritation.[1]

Inhalation: May cause irritation of the respiratory tract.[1] Inhalation of high concentrations

may affect the central nervous system, leading to symptoms such as headache and

drowsiness, and may also impact the urinary system.[1]

Ingestion: Ingestion of large amounts may lead to gastrointestinal upset and central nervous

system depression.[6]

Chronic Exposure: There is no available data on the reproductive, developmental, or

teratogenic effects of ethoxydiglycol acetate.[1]

Experimental Protocols
The toxicological data presented in this guide are typically determined using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure that the data is reliable and

comparable across different studies and substances.

Acute Oral Toxicity (Based on OECD Guideline 401)
The acute oral toxicity of a substance is typically determined by administering a single dose of

the substance to a group of experimental animals, usually rats, via oral gavage.[3] The animals

are then observed for a set period, typically 14 days, for signs of toxicity and mortality.[3] The

LD50, or the dose that is lethal to 50% of the test population, is then calculated.[3]

Acute Dermal Toxicity (Based on OECD Guideline 402)
For acute dermal toxicity testing, the substance is applied to a shaved area of the skin of the

test animals, usually rabbits or rats.[7][8] The site of application is then covered with a porous

gauze dressing for a 24-hour exposure period.[9][10] Animals are observed for signs of toxicity

and mortality over a 14-day period, and the dermal LD50 is determined.[9]

Acute Eye Irritation (Based on OECD Guideline 405)
The potential for a substance to cause eye irritation is assessed by applying a small amount of

the substance into the conjunctival sac of one eye of an albino rabbit, with the other eye
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serving as a control.[1][4] The eyes are then examined at specific intervals (e.g., 1, 24, 48, and

72 hours) for signs of irritation, such as redness, swelling, and corneal opacity.[4]

Safe Handling and Storage
Adherence to proper handling and storage procedures is paramount to minimizing exposure

and ensuring a safe laboratory environment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

keep airborne concentrations of vapors and mists below their respective threshold limit

values.[1]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[1][4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or chemical-resistant

apron should be worn to prevent skin contact.[1][4]

Respiratory Protection: If working outside of a fume hood or in situations where ventilation is

inadequate, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

[11]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where ethoxydiglycol acetate is handled.[1]

Wash hands thoroughly after handling the substance.[1]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and open flames.[1]
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Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Ethoxydiglycol acetate is hygroscopic and should be protected from moisture.[1]
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Receiving and Storage

Handling and Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

No Damage

Don Appropriate PPE

Use in Chemical Fume Hood

Conduct Experiment

Collect Waste in a Labeled Container

Dispose of According to Institutional and Local Regulations
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Inhalation

Skin Contact

Eye Contact

Ingestion

Exposure to
Ethoxydiglycol Acetate

Move to Fresh Air

Remove Contaminated Clothing

Rinse Cautiously with Water for Several Minutes

Do NOT Induce Vomiting

Give Artificial Respiration if Not Breathing Seek Medical Attention

Wash Skin with Soap and Water Get Medical Advice if Irritation Persists

Remove Contact Lenses, if Present and Easy to Do Continue Rinsing Get Medical Attention

Rinse Mouth Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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